(6-Nitroquinolin-2-yl)methyl acetate

• IUPAC Name: (6-nitroquinolin-2-yl)methyl acetate
• InChI: InChI=1S/C12H10N2O4/c1-8(15)18-7-10-3-2-9-6-11(14(16)17)4-5-12(9)13-10/h2-6H,7H2,1H3
• InChI Key: PVQDZHFHTFVSNY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCC1=NC2=C(C=C1)C=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C12H10N2O4
• Molecular Weight: 246.22 g/mol

Description

(6-Nitroquinolin-2-yl)methyl acetate is a nitro-substituted quinoline derivative functionalized with an acetate ester group at the 2-position. This compound serves as a precursor in photocatalytic reduction reactions to synthesize aminoquinoline derivatives, such as 8-amino-2-methylquinolin-6-yl acetate (2n), with applications in medicinal chemistry and materials science . Its synthesis typically involves nitroaromatic intermediates, and its reactivity is influenced by the electron-withdrawing nitro group and the ester moiety.

Comparison with Similar Compounds

Structural Analogs: Nitroquinoline Derivatives

Table 1: Key Structural Analogs and Their Properties

Compound Name	Substituents	Key Reactivity/Application	Reference
(6-Nitroquinolin-2-yl)methyl acetate	2-(acetate), 6-nitro	Photocatalytic reduction to amines (e.g., 2n)
2-Methyl-8-nitroquinolin-6-yl acetate (1n)	2-methyl, 6-acetate, 8-nitro	Precursor to 2n via Ru(bpy)₃Cl₂ catalysis
2,3-Diphenylquinoxalin-6-amine (2)	6-amino, 2,3-diphenyl	Pd-C/hydrazine reduction of nitroquinoxaline

Key Findings :

• Reactivity: (6-Nitroquinolin-2-yl)methyl acetate undergoes visible-light-mediated reduction using Ru(bpy)₃Cl₂ and ascorbic acid, achieving high yields (~90%) for amine products . In contrast, nitroquinoxaline derivatives (e.g., compound 1 in ) require Pd-C/hydrazine for nitro-to-amine conversion, which may involve harsher conditions .
• Functionalization: The acetate group enhances solubility in organic solvents (e.g., DCM), facilitating purification via flash chromatography , whereas diphenylquinoxaline derivatives lack such polar groups, impacting their solubility profiles .

Functional Group Analogs: Acetate Esters

Key Findings :

• Stability: The nitro group in (6-nitroquinolin-2-yl)methyl acetate reduces volatility compared to methyl acetate, making it less suitable for high-evaporation-rate applications .

Key Findings :

• Catalytic Efficiency : Ru-based photocatalysis offers milder conditions (room temperature, visible light) compared to traditional Pd-C/hydrazine methods, which may require elevated temperatures .